Cas no 203924-60-1 (1H-Pyrazol-3-amine,5-methyl-4-(2,4,6-trimethylphenyl)-)

• Product Name: 1H-Pyrazol-3-amine,5-methyl-4-(2,4,6-trimethylphenyl)-
• CAS No: 203924-60-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 241275
• PubChem ID: 22249541
• Update Time: 2025-04-19

1H-Pyrazol-3-amine,5-methyl-4-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,5-methyl-4-(2,4,6-trimethylphenyl)-
• 4-MESITYL-5-METHYL-1H-PYRAZOL-3-AMINE
• SCHEMBL5785398
• RPPTYESDKMFASI-UHFFFAOYSA-N
• 203924-60-1
• 5-methyl4-(2,4,6-trimethyl-phenyl)-2H-pyrazol-3-ylamine
• 4-Mesityl-3-methyl-1H-5-pyrazoleamine
• 5-methyl-4-(2,4,6-trimethyl-phenyl)-2H-pyrazol-3-ylamine

• Inchi： 1S/C13H17N3/c1-7-5-8(2)11(9(3)6-7)12-10(4)15-16-13(12)14/h5-6H,1-4H3,(H3,14,15,16)
• InChI Key： RPPTYESDKMFASI-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(N)=N1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 215.14241
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7